Cas no 99394-38-4 ((9-cis,13-cis)-12-Carboxy Retinoic Acid)

• Product Name: (9-cis,13-cis)-12-Carboxy Retinoic Acid
• CAS No: 99394-38-4
• Molecular Formula: C₂₁H₂₈O₄
• Molecular Weight: 344.444626808167
• CID: 2086821

(9-cis,13-cis)-12-Carboxy Retinoic Acid Properties

Names and Identifiers

• (9-cis,13-cis)-12-Carboxy Retinoic Acid
• 12-Carboxyretinoic acid
• NSC21536
• (Z,4Z)-3-methyl-4-[(2Z,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienylidene]pent-2-enedioic acid

• InChIKey： BGOMUHYKLNJWPG-HUWFGQLGSA-N
• Inchi： 1S/C21H28O4/c1-14(8-10-17(20(24)25)16(3)13-19(22)23)9-11-18-15(2)7-6-12-21(18,4)5/h8-11,13H,6-7,12H2,1-5H3,(H,22,23)(H,24,25)/b11-9+,14-8-,16-13-,17-10-
• SMILES： OC(/C(/C(=C\C(=O)O)/C)=C\C=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 25
• Complexity: 697
• XLogP3: 5.6
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids